Cas no 24160-53-0 (2,4,5-Trimethoxycinnamic acid)

• Product Name: 2,4,5-Trimethoxycinnamic acid
• CAS No: 24160-53-0
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• MDL: MFCD00004377
• CID: 52447
• PubChem ID: 688363
• Update Time: 2025-06-07

2,4,5-Trimethoxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-Trimethoxyphenyl)acrylic acid
• 2,4,5-Trimethoxycinnamic acid
• trans-2,4,5-Trimethoxycinnamic acid
• 2,4,5-Trimethoxyciamic acid
• 2,4,5-Trimethoxy-trans-cinnamic acid
• 2,4,5-Trimethoxy-zimtsaeure
• RARECHEM BK HW 0204
• Trimethylaetheraesculetinsaeure
• Cinnamicacid, 2,4,5-trimethoxy- (8CI)
• NSC 89300
• 3-(2,4,5-trimethoxyphenyl)prop-2-enoic acid
• XCEGAEUDHJEYRY-SNAWJCMRSA-N
• (E)-3-(2,4,5-trimethoxyphenyl)prop-2-enoic acid
• (2E)-3-(2,4,5-trimethoxyphenyl)prop-2-enoic acid
• NSC89300
• Cinnamic acid, 2,4,5-trimethoxy-
• 1750AB
• SBB064993
• NE17390
• OR27661
• AJ-0
• Z2311574278
• NSC-89300
• 4-Phenyl-3-carbethoxy-2-pyrrolidone
• 2-Propenoic acid, 3-(2,4,5-trimethoxyphenyl)-
• 5T2L43DHK6
• CHEMBL3931155
• EN300-832911
• (E)-3-(2,4,5-trimethoxyphenyl)acrylicacid
• SCHEMBL715804
• 2,4,5-Trimethoxycinnamic acid, predominantly trans, 98%
• 3-(2,4,5-Trimethoxyphenyl)-2-propenoic acid #
• CS-0356578
• T1393
• MFCD00004377
• 2,4,5-Trimethoxycinnamic acid, predominantly trans
• AMY3911
• D78251
• 73490-49-0
• (E)-3-(2,4,5-trimethoxyphenyl)acrylic acid
• 3-(2,4,5-Trimethoxyphenyl)-2-propenoic acid
• AKOS000263596
• AS-63656
• J-015371
• 24160-53-0
• A817120
• CS-0150481
• EN300-11215
• EINECS 246-047-2
• DTXSID701260290
• FT-0609816
• 2',4',5'-Trimethoxycinnamic acid
• NS00051349
• XCEGAEUDHJEYRY-UHFFFAOYSA-N

• MDL： MFCD00004377
• Inchi： 1S/C12H14O5/c1-15-9-7-11(17-3)10(16-2)6-8(9)4-5-12(13)14/h4-7H,1-3H3,(H,13,14)/b5-4+
• InChI Key： XCEGAEUDHJEYRY-SNAWJCMRSA-N
• SMILES： O(C)C1C=C(C(=CC=1/C=C/C(=O)O)OC)OC

Computed Properties

• Exact Mass: 238.08400
• Monoisotopic Mass: 238.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.6
• Topological Polar Surface Area: 65

Experimental Properties

• Color/Form: White to yellow solid
• Density: 1.1416 (rough estimate)
• Melting Point: 164-167 ºC
• Boiling Point: 300.83°C (rough estimate)
• Flash Point: 159.3±20.8 °C
• Refractive Index: 1.4571 (estimate)
• PSA: 64.99000
• LogP: 1.81020
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,4,5-Trimethoxycinnamic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters